Cas no 2171798-72-2 (9-(dimethyl-4H-1,2,4-triazol-3-yl)-5-oxa-8-azaspiro3.5nonane)

• Product Name: 9-(dimethyl-4H-1,2,4-triazol-3-yl)-5-oxa-8-azaspiro3.5nonane
• CAS No: 2171798-72-2
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 6015342
• PubChem ID: 165749196
• Update Time: 2025-10-19

9-(dimethyl-4H-1,2,4-triazol-3-yl)-5-oxa-8-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 9-(dimethyl-4H-1,2,4-triazol-3-yl)-5-oxa-8-azaspiro3.5nonane
• 9-(dimethyl-4H-1,2,4-triazol-3-yl)-5-oxa-8-azaspiro[3.5]nonane
• 2171798-72-2
• EN300-1642886

• Inchi： 1S/C11H18N4O/c1-8-13-14-10(15(8)2)9-11(4-3-5-11)16-7-6-12-9/h9,12H,3-7H2,1-2H3
• InChI Key： MITIEYLEUSPJLS-UHFFFAOYSA-N
• SMILES： O1CCNC(C2=NN=C(C)N2C)C21CCC2

Computed Properties

• Exact Mass: 222.14806121g/mol
• Monoisotopic Mass: 222.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 52Ų

Additional information on 9-(dimethyl-4H-1,2,4-triazol-3-yl)-5-oxa-8-azaspiro3.5nonane

Comprehensive Overview of 9-(dimethyl-4H-1,2,4-triazol-3-yl)-5-oxa-8-azaspiro[3.5]nonane (CAS No. 2171798-72-2)

The compound 9-(dimethyl-4H-1,2,4-triazol-3-yl)-5-oxa-8-azaspiro[3.5]nonane (CAS No. 2171798-72-2) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique spirocyclic structure, combined with the presence of a 1,2,4-triazole moiety, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to other bioactive molecules.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology, neurology, and immunology. The 9-(dimethyl-4H-1,2,4-triazol-3-yl)-5-oxa-8-azaspiro[3.5]nonane scaffold has been explored in the context of drug design, with computational studies suggesting high binding affinity for specific protein targets. This aligns with the growing trend of structure-activity relationship (SAR) optimization in modern pharmacology.

The synthesis of CAS No. 2171798-72-2 involves multi-step organic reactions, including cyclization and functional group interconversion, which are critical for achieving high purity and yield. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its molecular structure. Given its complexity, the compound is often sourced from specialized contract research organizations (CROs) or custom synthesis providers, catering to the needs of academic and industrial researchers.

One of the most frequently searched questions related to this compound is its solubility and stability under various conditions. Preliminary data indicate that 9-(dimethyl-4H-1,2,4-triazol-3-yl)-5-oxa-8-azaspiro[3.5]nonane exhibits moderate solubility in polar organic solvents like DMSO and methanol, making it suitable for in vitro assays. Stability studies suggest that it remains intact under standard laboratory storage conditions, though prolonged exposure to light or moisture should be avoided.

The compound's potential applications extend beyond traditional drug development. For instance, it has been investigated as a chemical probe for studying enzyme mechanisms or as a building block in the synthesis of more complex molecules. This versatility has made it a subject of interest in high-throughput screening (HTS) campaigns, where its pharmacophore features are leveraged to identify new bioactive hits.

From an SEO perspective, keywords such as "spirocyclic compounds," "1,2,4-triazole derivatives," and "kinase inhibitor scaffolds" are highly relevant to this topic. These terms reflect the compound's chemical class and potential therapeutic relevance, aligning with search trends in academic and industrial databases. Additionally, phrases like "CAS 2171798-72-2 supplier" or "9-(dimethyl-4H-1,2,4-triazol-3-yl)-5-oxa-8-azaspiro[3.5]nonane synthesis" are commonly queried by researchers seeking procurement or synthetic protocols.

In conclusion, 9-(dimethyl-4H-1,2,4-triazol-3-yl)-5-oxa-8-azaspiro[3.5]nonane represents a fascinating example of modern medicinal chemistry innovation. Its structural uniqueness and potential biological activity make it a valuable asset in the quest for new therapeutic agents. As research progresses, further insights into its mechanism of action and clinical applicability are expected to emerge, solidifying its place in the pharmaceutical landscape.